Cas no 590350-87-1 (3-[(2-methylphenyl)methoxy]benzaldehyde)

• Product Name: 3-[(2-methylphenyl)methoxy]benzaldehyde
• CAS No: 590350-87-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD03422456
• CID: 1077316
• PubChem ID: 2971811
• Update Time: 2025-05-19

3-[(2-methylphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((2-Methylbenzyl)oxy)benzaldehyde
• 3-[(2-Methylbenzyl)oxy]benzaldehyde
• 3-[(2-methylphenyl)methoxy]Benzaldehyde
• AC1MH5LX
• ALBB-001291
• BBL013652
• CTK5A9243
• MolPort-000-889-761
• SBB030177
• 590350-87-1
• DTXSID70388029
• CS-0207457
• EN300-7367090
• STK408901
• E83870
• MFCD03422456
• 3-(2-Methylbenzyloxy)benzaldehyde
• AKOS000202198
• DA-24551
• 3-[(2-Methylbenzyl)oxy]benzaldehyde, AldrichCPR
• SCHEMBL12517230
• VS-03913
• Z26384447
• 3-[(2-methylphenyl)methoxy]benzaldehyde

• MDL： MFCD03422456
• Inchi： 1S/C15H14O2/c1-12-5-2-3-7-14(12)11-17-15-8-4-6-13(9-15)10-16/h2-10H,11H2,1H3
• InChI Key： QKKIJGYPNRUDIG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.119
• Boiling Point: 375.6°C at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.598
• PSA: 26.3
• LogP: 3.38650

3-[(2-methylphenyl)methoxy]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[(2-methylphenyl)methoxy]benzaldehyde

Recent Advances in the Study of 3-[(2-methylphenyl)methoxy]benzaldehyde (CAS: 590350-87-1) in Chemical and Biomedical Research

3-[(2-methylphenyl)methoxy]benzaldehyde (CAS: 590350-87-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This aromatic aldehyde derivative, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for small-molecule inhibitors targeting specific enzymatic pathways. The research team demonstrated that derivatives of 3-[(2-methylphenyl)methoxy]benzaldehyde showed promising activity against certain kinase targets, with improved selectivity profiles compared to existing inhibitors. The study employed molecular docking simulations and in vitro enzymatic assays to validate these findings, suggesting potential applications in targeted cancer therapies.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of novel Schiff base derivatives incorporating the 3-[(2-methylphenyl)methoxy]benzaldehyde scaffold. These compounds exhibited significant activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL for certain Gram-positive pathogens. The study highlighted the compound's versatility as a pharmacophore and its potential for further structural optimization.

From a synthetic chemistry perspective, advances in the production and purification of 3-[(2-methylphenyl)methoxy]benzaldehyde have been reported. A 2023 patent application (WO2023187654) disclosed an improved synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. This development is particularly relevant for scale-up processes in pharmaceutical manufacturing.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Molecular Structure (2024) provided detailed insights into its conformational preferences and electronic characteristics, which are crucial for understanding its reactivity and interactions with biological targets. These findings contribute to the rational design of more effective derivatives.

Looking forward, researchers are exploring the potential of 3-[(2-methylphenyl)methoxy]benzaldehyde in drug delivery systems. Preliminary studies suggest that its chemical structure may be amenable to conjugation with various nanocarriers, potentially enhancing the bioavailability of therapeutic agents. However, further in vivo studies are needed to validate these approaches.

In conclusion, 3-[(2-methylphenyl)methoxy]benzaldehyde (CAS: 590350-87-1) continues to emerge as a valuable chemical entity in biomedical research. Its diverse applications across multiple therapeutic areas, coupled with ongoing synthetic and analytical advancements, position it as a compound of significant interest for future drug discovery efforts. Researchers are encouraged to explore its full potential through continued structure-activity relationship studies and mechanistic investigations.